2-Ethylhex-1-ene-1-sulfinic acid
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Description
Properties
CAS No. |
61668-22-2 |
|---|---|
Molecular Formula |
C8H16O2S |
Molecular Weight |
176.28 g/mol |
IUPAC Name |
2-ethylhex-1-ene-1-sulfinic acid |
InChI |
InChI=1S/C8H16O2S/c1-3-5-6-8(4-2)7-11(9)10/h7H,3-6H2,1-2H3,(H,9,10) |
InChI Key |
OOQINRXCSYLHIF-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(=CS(=O)O)CC |
Origin of Product |
United States |
Synthetic Strategies for 2 Ethylhex 1 Ene 1 Sulfinic Acid and Analogous Structural Motifs
Direct Synthetic Pathways to 2-Ethylhex-1-ene-1-sulfinic Acid
Direct methods for the synthesis of vinylic sulfinic acids involve the introduction of the sulfinic acid moiety onto a pre-formed alkene backbone. These approaches can be broadly categorized into reactions involving sulfur dioxide and oxidative methods.
Direct Reaction of 2-Ethylhex-1-ene with Sulfur Dioxide in the Presence of a Catalyst
The direct reaction of alkenes with sulfur dioxide (SO₂) can lead to the formation of sulfinic acids. This transformation often proceeds via an ene reaction mechanism. acs.org While specific catalytic systems for the direct conversion of 2-ethylhex-1-ene to its corresponding sulfinic acid are not explicitly documented, the general principle involves the activation of the alkene or sulfur dioxide to facilitate the reaction. The use of Lewis acids or other catalysts can promote this transformation. acs.org Sulfur dioxide surrogates, such as DABCO·(SO₂)₂ (DABSO), are often employed to handle the gaseous and toxic nature of SO₂ safely and are used in radical-mediated sulfonylation reactions of alkenes. ethernet.edu.etrsc.org
Challenges in this approach include controlling regioselectivity, as the addition of the sulfinic acid group can potentially occur at different positions of the double bond, and preventing side reactions such as polymerization or the formation of sulfones. The development of highly selective catalysts is crucial for the successful implementation of this synthetic route.
Oxidative Approaches to the Sulfinic Acid Moiety from Precursors
An alternative strategy involves the oxidation of a suitable sulfur-containing precursor that is already attached to the 2-ethylhex-1-ene framework. For instance, a corresponding thiol or disulfide could be oxidized to the desired sulfinic acid. The controlled oxidation of thiols and disulfides to sulfinic acids is a known transformation in organic synthesis. acs.orgacs.org
This multi-step approach would first require the synthesis of a vinylic thiol or disulfide. Subsequent oxidation, using reagents such as hydrogen peroxide or other mild oxidizing agents, could then yield the target 2-ethylhex-1-ene-1-sulfinic acid. nih.gov A key challenge in this method is achieving the desired level of oxidation, as over-oxidation can lead to the formation of the corresponding sulfonic acid. acs.orgwikipedia.org Recent advancements have explored electrochemical methods for the oxidative coupling of thiols with fluoride (B91410) sources to produce sulfonyl fluorides, which could potentially be adapted for sulfinic acid synthesis. acs.orgacs.org
Precursor Synthesis: Advanced Methodologies for 2-Ethylhex-1-ene and Related Alkenes
The availability of the starting alkene, 2-ethylhex-1-ene, is a critical prerequisite for the synthesis of the target sulfinic acid. Modern synthetic methods focus on the efficient and selective dimerization or oligomerization of smaller, readily available alkenes.
Catalytic Dimerization of 1-Hexene (B165129) Utilizing Heterogeneous Acidic Catalysts (e.g., Amberlyst-15, Nafion)
Heterogeneous acidic catalysts, such as the sulfonic acid resins Amberlyst-15 and Nafion, have demonstrated effectiveness in the dimerization of 1-hexene to produce a mixture of C12 olefins, including isomers of 2-ethylhex-1-ene. rsc.orgresearchgate.net These solid acid catalysts offer advantages in terms of ease of separation from the reaction mixture and potential for recyclability. arkat-usa.orgresearchgate.net
The reaction mechanism typically involves the protonation of the alkene to form a carbocation, which then attacks another alkene molecule, followed by deprotonation to yield the dimer. acs.org The degree of hydration of the catalyst has been shown to significantly affect the rate of dimerization. rsc.org
Table 1: Catalytic Dimerization of 1-Hexene
| Catalyst | Temperature (°C) | Conversion (%) | Selectivity to Dimers (%) | Reference |
|---|---|---|---|---|
| Amberlyst-15 | 100 | ~100 | 56 | researchgate.net |
| Nafion | Up to 116 | - | - | rsc.org |
Zirconium-Catalyzed Dimerization of 1-Butene (B85601)
Zirconium-based catalysts are highly effective for the dimerization and oligomerization of alkenes. nih.govmdpi.com Zirconocene (B1252598) complexes, in combination with co-catalysts like methylaluminoxane (B55162) (MAO), can catalyze the dimerization of 1-butene to form 2-ethyl-1-hexene (B155198) and other C8 isomers. nih.govresearchgate.netmdpi.com The mechanism often involves the formation of a zirconocene hydride species, which initiates the catalytic cycle. nih.gov The structure of the zirconocene ligand and the nature of the co-catalyst significantly influence the activity and selectivity of the catalytic system. mdpi.com
Recent research has also explored the use of earth-abundant zirconium catalysts for the atom-economical synthesis of 1,1-diborylalkanes from alkenes, highlighting the versatility of zirconium in C-C and C-B bond formation. nih.govresearchgate.netnih.gov
Table 2: Zirconium-Catalyzed Alkene Dimerization
| Catalyst System | Alkene | Product | Key Features | Reference |
|---|---|---|---|---|
| Cp₂ZrCl₂/MAO | 1-Butene | C8 Olefins | Forms zirconocene hydride intermediate | nih.gov |
| L₂ZrCl₂/HAlBui₂/Activator | 1-Hexene | Dimers and Oligomers | Ligand structure influences selectivity | mdpi.com |
Tandem Processes Involving Ethylene (B1197577) Oligomerization to 1-Hexene Followed by Acid-Catalyzed Dimerization
An integrated approach involves the initial oligomerization of ethylene to produce 1-hexene, which is then dimerized in a subsequent step. This tandem strategy offers a pathway from a simple and abundant C2 feedstock to the desired C8 alkene. Homogeneous catalysts, often based on chromium or nickel, are employed for the selective trimerization of ethylene to 1-hexene. mdpi.comgoogle.comosti.gov
Following the synthesis of 1-hexene, it can be subjected to acid-catalyzed dimerization as described in section 2.2.1. Some catalytic systems can even perform both the oligomerization and subsequent alkylation or dimerization in a single pot. For example, a hyperbranched iminopyridyl nickel complex activated with ethylaluminum dichloride has been shown to oligomerize ethylene and then use the resulting olefins to alkylate toluene. tandfonline.com
Aldol (B89426) Condensation of n-Butyraldehyde Coupled with Selective Hydrogenation
The foundational C8 backbone of 2-ethylhex-1-ene-1-sulfinic acid is derived from 2-ethylhexanal (B89479). The industrial production of 2-ethylhexanal is a well-established process that begins with the self-condensation of n-butyraldehyde. researchgate.net This two-step sequence involves an initial aldol condensation followed by a selective hydrogenation.
The subsequent and crucial step is the selective hydrogenation of the carbon-carbon double bond of 2-ethyl-2-hexenal (B1232207), leaving the aldehyde functional group intact to produce 2-ethylhexanal. researchgate.net This selective reduction is critical for obtaining the desired saturated aldehyde precursor. Various catalytic systems have been developed to achieve high selectivity and conversion. For instance, palladium on a titania (TiO2) support has been demonstrated as a highly stable and effective catalyst for this integrated aldol condensation and selective hydrogenation process in a single step under a hydrogen atmosphere. organic-chemistry.org In one documented continuous flow process using a Pd/TiO2 catalyst, high conversion and selectivity were maintained over an extended period. organic-chemistry.org Alternatively, the complete hydrogenation of 2-ethyl-2-hexenal over nickel or copper catalysts leads to the production of 2-ethylhexanol, another important industrial chemical. nih.gov
| Catalyst System | Reactants | Product | Key Conditions | Conversion/Yield | Reference |
|---|---|---|---|---|---|
| Pd/TiO₂ | n-Butyraldehyde, H₂ | 2-Ethylhexanal | 190 °C, 3.2 MPa H₂ pressure, fixed-bed reactor | 91.2% conversion, 89.8% selectivity | organic-chemistry.org |
| Pd/C | 2-Ethyl-2-hexenal, H₂ | 2-Ethylhexanal | 110 °C, 290 lb/in² H₂ pressure | 99.45% yield | organic-chemistry.org |
| Ni/Ce-Al₂O₃ | n-Butyraldehyde, H₂ | 2-Ethylhexanol | 180 °C, 4 MPa H₂ pressure, one-pot sequential reaction | 100% conversion, 66.9% selectivity for 2-ethylhexanol | nih.gov |
Derivatization from 2-Ethylhexanal Intermediates (e.g., 2-ethylhex-1-enyl acetate)
Once 2-ethylhexanal is obtained, it can be converted into various intermediates. One such derivative is the enol acetate (B1210297), 2-ethylhex-1-enyl acetate. Enol esters are valuable synthetic intermediates. acs.org The synthesis of enol acetates from aldehydes like 2-ethylhexanal can be achieved through several methods.
A classical approach involves the reaction of the aldehyde with ketene (B1206846) (CH₂=C=O) in the presence of an acid catalyst, such as sulfuric acid. nih.gov This method has been successfully applied to various aldehydes, including n-butyraldehyde to form 1-butenyl acetate. nih.gov Another widely practiced technique is the treatment of the aldehyde or ketone with an acid anhydride (B1165640), like acetic anhydride, under acidic or basic conditions. acs.org For example, ketones can be efficiently converted to their corresponding enol acetates using acetic anhydride in the presence of Montmorillonite KSF clay, a heterogeneous and environmentally friendly catalyst. This clay-catalyzed method has shown high yields, often at room temperature, although it is noted to be more effective for ketones than for aldehydes. acs.org The formation of an enolate from the aldehyde is a key step in these transformations. sci-hub.se
| Method | Reagents | Product Type | Key Features | Reference |
|---|---|---|---|---|
| Ketene Acylation | Aldehyde, Ketene (CH₂=C=O), H₂SO₄ | Enol Acetate | Applicable to aldehydes with α-hydrogens. | nih.gov |
| Anhydride Acylation | Ketone, Acetic Anhydride, Montmorillonite KSF Clay | Enol Acetate | High-yielding, mild conditions, effective for ketones. | acs.org |
| In-situ Enolate Generation | Aldehyde, Vinyl Acetate, Ba(OH)₂ or t-BuOK | Cross Aldol Products | Generates acetaldehyde (B116499) enolate from vinyl acetate for subsequent reactions. | rsc.org |
Analogous Synthesis of Vinyl Sulfinic Acids, Sulfones, and Sulfonic Acids
The direct synthesis of 2-ethylhex-1-ene-1-sulfinic acid is not widely documented, but its structural motifs, particularly vinyl sulfones, are accessible through a range of modern synthetic methods. These analogous strategies provide a blueprint for how the sulfonyl or sulfinyl group can be introduced at the vinyl position.
Metal-Free Approaches via Sulfinic Acid Sodium Salts and Dibromides
An efficient and straightforward synthesis of vinyl sulfones can be accomplished without the use of a metal catalyst by reacting sulfinic acid sodium salts with dibromides. acs.org This method provides a direct route to various phenyl and methyl vinyl sulfones in good yields. The reaction leverages commercially available and stable starting materials, highlighting its practicality. The process is believed to proceed via an elimination reaction, where the dibromide first reacts with the sulfinate salt, followed by the elimination of hydrogen bromide to form the vinyl sulfone. acs.org
Transition Metal-Catalyzed Coupling Reactions (e.g., Iron-catalyzed Heck-type coupling of sulfinic acids with alkenes)
Transition metal catalysis offers powerful tools for C-S bond formation. While palladium is most famous for the Heck reaction—the coupling of aryl or vinyl halides with alkenes—iron has emerged as a more cost-effective and less toxic alternative for various coupling reactions.
A notable iron-catalyzed reaction involves the direct difunctionalization of alkenes with sulfinic acids and dioxygen to synthesize β-ketosulfones. This process uses an inexpensive iron salt as the catalyst and readily available sulfinic acids. Although this reaction yields a β-ketosulfone rather than a vinyl sulfone, it demonstrates the feasibility of iron-catalyzed coupling between an alkene and a sulfinic acid. In a related development, iron(II) chloride has been used to catalyze Mizoroki-Heck cross-coupling reactions between styrenes and aryl iodides, showcasing iron's capability to facilitate Heck-type transformations. The direct iron-catalyzed Heck-type coupling of a sulfinic acid with an alkene to form a vinyl sulfone remains a developing area, but these related findings suggest its potential.
Electrochemical Sulfonylation Methods from Sodium Sulfinates and Olefins
Electrosynthesis presents a green and efficient alternative for constructing vinyl sulfones, avoiding the need for chemical oxidants or transition metal catalysts. acs.org In a typical setup, a direct current is passed through an undivided cell containing the olefin, a sodium sulfinate, a base, and an electrolyte in a mixed solvent system like acetonitrile (B52724) and water. nih.govacs.org
The reaction proceeds through the generation of a sulfonyl radical. This radical can be formed either by the direct anodic oxidation of the sulfinate anion or via an iodine-mediated pathway if an iodide salt is used as the electrolyte. acs.org The sulfonyl radical then adds to the double bond of the olefin to form a carbon-centered radical intermediate, which subsequently leads to the final vinyl sulfone product. acs.org This electrochemical method is applicable to a wide range of olefins and sodium sulfinates, offering a practical route to diverse sulfone compounds at room temperature. nih.govacs.org
| Method | Reactants | Key Reagents/Setup | Product | Mechanism Highlight | Reference |
|---|---|---|---|---|---|
| Direct Electrochemical Sulfonylation | Olefin, Sodium Sulfinate | Undivided cell, Graphite electrodes, Na₂CO₃, NaI | Vinyl Sulfone | Anode-generated sulfonyl radical addition to olefin. | nih.govacs.org |
| Intramolecular Electrosynthesis | Unsaturated Alcohol/Amine, Sodium Sulfinate | Undivided cell, Constant current | Sulfonylated Heterocycle | Intramolecular radical cyclization. | rsc.org |
Sodium Iodide-Mediated Sulfonylation of Alcohols and Sulfinic Acids
A transition-metal-free method for synthesizing vinyl sulfones involves the reaction of alcohols with sulfinic acids, mediated by sodium iodide (NaI). This approach is particularly clever as the alkene is generated in situ from the corresponding alcohol via an elimination reaction, which is typically promoted by an acid like p-toluenesulfonic acid (TsOH) and heat.
The proposed mechanism suggests that the alcohol first undergoes dehydration to form the alkene. Concurrently, the sulfinic acid reacts in the presence of NaI to generate a sulfonyl radical. This radical then adds to the in-situ-formed alkene, and subsequent elimination of HI yields the final vinyl sulfone product. The choice of solvent can be crucial in directing the reaction's selectivity towards either vinyl sulfones or vinyl sulfides.
A general procedure involves stirring the alcohol and sulfinic acid with sodium iodide and a catalytic amount of TsOH·H₂O in a suitable solvent such as nitromethane (B149229) (MeNO₂) at an elevated temperature (e.g., 80 °C). This method provides a convenient route to structurally diverse vinyl sulfones from readily available starting materials.
Decarboxylative Sulfonylation Pathways of Arylpropiolic Acids with Sulfinic Acids
The decarboxylative sulfonylation of arylpropiolic acids with sulfinic acids or their corresponding salts represents a significant method for the formation of (E)-vinyl sulfones, rather than vinyl sulfinic acids. researchgate.netnih.gov This transformation involves the reaction of an arylpropiolic acid with a sulfinating agent, leading to the stereoselective synthesis of the vinyl sulfone product with the concurrent loss of carbon dioxide. rsc.org
The reaction is typically promoted by a base or catalyst and proceeds via a proposed radical-based pathway. researchgate.net Various conditions have been developed to facilitate this transformation. For instance, the reaction can be carried out using sodium carbonate (Na₂CO₃) as a promoter in a dimethylformamide (DMF) and water solvent system at elevated temperatures. researchgate.net Alternative conditions involve the use of potassium carbonate (K₂CO₃) in dimethyl sulfoxide (B87167) (DMSO). researchgate.net Metal-free approaches have also been developed, utilizing reagents such as (diacetoxyiodo)benzene. researchgate.net
A noteworthy variation is the photocatalytic decarboxylative sulfinylation of carboxylic acids with sulfinates, which yields sulfoxides. nih.gov This metal-free process is significant as it produces a compound class (sulfoxides) that is structurally related to sulfinic acids, differing by oxidation state. nih.gov
The general applicability of decarboxylative sulfonylation has been demonstrated primarily with a range of β-aryl-α,β-unsaturated carboxylic acids, including cinnamic acids and heteroaryl acrylic acids, reacting with various aromatic sodium sulfinates. researchgate.net The adaptation of this methodology to aliphatic propiolic acids, which would be a necessary precursor for a compound like 2-Ethylhex-1-ene-1-sulfinic acid, is not widely reported.
Table 1: Selected Examples of Decarboxylative Sulfonylation of Arylpropiolic Acids
| Arylpropiolic Acid | Sulfinic Acid/Salt | Promoter/Catalyst | Solvent | Temperature (°C) | Product (Vinyl Sulfone) | Yield (%) |
|---|---|---|---|---|---|---|
| Phenylpropiolic Acid | Benzenesulfinic Acid | Na₂CO₃ | DMF/H₂O | 100 | (E)-1,2-diphenylvinylsulfone | 88 |
| 4-Methylphenylpropiolic Acid | 4-Toluenesulfinic Acid | Na₂CO₃ | DMF/H₂O | 100 | (E)-Bis(4-methylphenyl)vinylsulfone | 85 |
| 4-Chlorophenylpropiolic Acid | Benzenesulfinic Acid | K₂CO₃ | DMSO | 100 | (E)-1-(4-chlorophenyl)-2-phenylvinylsulfone | 78 |
Cross-Coupling Reactions of Vinyl Sulfonates for Sulfonic Acid Salt Synthesis
Cross-coupling reactions involving vinyl sulfonates have been developed as an advanced strategy for synthesizing sulfonic acid salts. researchgate.net This approach is distinct from pathways yielding sulfinic acids, as sulfonic acids represent a higher oxidation state of sulfur.
One prominent example is a double Negishi cross-coupling reaction. researchgate.net This method leverages the differential reactivity of carbon-bromine (C-Br) and activated carbon-oxygen (C-O) bonds within a vinyl sulfonate substrate. researchgate.net The reaction proceeds under mild conditions and results in the simultaneous formation of a mixture containing substituted alkenes and sulfonic acid salts. researchgate.net The separation of these products is typically straightforward due to the low solubility of the sulfonic acid sodium salts in organic solvents, allowing for their isolation. researchgate.net
The starting vinyl sulfonates are generally prepared from ketones via enolization, followed by sulfonylation. researchgate.net The subsequent cross-coupling reaction provides a pathway to highly substituted sulfonic acid salts. These salts can then be converted into their corresponding free sulfonic acids through treatment with a strong acid, such as hydrogen chloride in diethyl ether. researchgate.net
While this methodology is effective for producing sulfonic acid salts, other cross-coupling strategies often lead to the formation of sulfones. For instance, palladium-catalyzed reactions of vinyl halides or triflates with sulfinic acid salts yield aryl vinyl sulfones. acs.org Similarly, a dual photoredox/nickel catalysis system enables the cross-coupling of vinyl halides with sodium sulfinates to produce a diverse range of sulfones at room temperature. nih.gov These methods underscore the prevalence of sulfone formation in cross-coupling reactions designed for carbon-sulfur bond creation.
Table 2: Synthesis of Sulfonic Acid Salts via Negishi Cross-Coupling of a Vinyl Brosylate
| Organozinc Reagent | Ligand | Alkene Product | Sulfonic Acid Salt Product | Alkene Yield (%) | Salt Yield (%) |
|---|---|---|---|---|---|
| Phenylzinc Chloride | P(2-furyl)₃ | 1,2-Diphenylethene | Sodium ethenesulfonate | 91 | 85 |
| 4-Methylphenylzinc Chloride | dppf | 1-Phenyl-2-(p-tolyl)ethene | Sodium ethenesulfonate | 88 | 82 |
| 4-Methoxyphenylzinc Chloride | P(t-Bu)₃ | 1-(4-Methoxyphenyl)-2-phenylethene | Sodium ethenesulfonate | 95 | 89 |
Chemical Reactivity and Transformation Pathways of 2 Ethylhex 1 Ene 1 Sulfinic Acid
Reactivity of the Sulfinic Acid Moiety
The sulfinic acid group is a versatile functional group that can undergo a variety of transformations, including oxidation, acting as a nucleophile, and conversion to sulfonyl halides.
Sulfinic acids are readily oxidized to the corresponding sulfonic acids. nih.gov This transformation can be achieved using a range of mild oxidizing agents. researchgate.net While sulfinic acids are known to autoxidize, this process can be controlled in organic solvents, allowing for their use in synthetic reactions. nih.gov The one-electron oxidation of sulfinic acids or their corresponding sulfinate anions generates sulfonyl radicals, which are key intermediates in various industrial and synthetic processes. nih.gov These sulfonyl radicals can then participate in further reactions, such as addition to double bonds to form sulfones. nih.gov
The oxidation of aromatic sulfones to sulfonic acids has been observed to occur spontaneously in microdroplets without the need for external oxidants, a process significantly accelerated compared to bulk solution. acs.org This suggests that the local environment can play a crucial role in the oxidation of sulfur-containing compounds.
Table 1: Oxidation Products of Sulfinic Acids
| Starting Material | Oxidizing Agent | Product |
| Sulfinic Acid (RSO₂H) | Mild Oxidizing Agents | Sulfonic Acid (RSO₃H) |
| Sulfinic Acid (RSO₂H) | One-Electron Oxidation | Sulfonyl Radical (RSO₂•) |
| Sulfonyl Radical + Alkene | - | Sulfone |
The anion of a sulfinic acid, the sulfinate anion, is a potent nucleophile. nih.gov The nucleophilicity of anions is influenced by factors such as charge, the element bearing the charge, and solvent effects. libretexts.orgkhanacademy.org Negatively charged species are generally more nucleophilic than their neutral counterparts. libretexts.org For a given group in the periodic table, nucleophilicity tends to increase down the column, though this can be solvent-dependent. libretexts.orgkhanacademy.org
The nucleophilic reactivity of various heterocyclic anions has been quantified, demonstrating that their reactivity can span several orders of magnitude and is comparable to other strong nucleophiles like carbanions and amide anions. nih.gov This inherent nucleophilicity allows sulfinate anions to participate in a variety of substitution and addition reactions. For instance, sulfinate anions can be used in cross-coupling reactions with aryl, heteroaryl, and vinyl halides, catalyzed by nickel and photoredox systems, to form a diverse range of sulfones at room temperature. nih.gov
Sulfinic acids can be converted into sulfonyl chlorides, which are highly valuable electrophiles in organic synthesis. nih.gov However, the direct conversion of sulfonic acids to sulfonyl chlorides often requires harsh and unselective reagents like phosphorus oxychloride or sulfuryl chloride. nih.govresearchgate.net
More modern and milder methods have been developed for the synthesis of sulfonyl chlorides. These include the oxidative chlorination of thiols and disulfides using reagents like hydrogen peroxide in the presence of zirconium tetrachloride or a combination of a nitrate (B79036) salt and chlorotrimethylsilane. organic-chemistry.org Another approach involves the bleach-mediated oxidative chlorosulfonation of S-alkyl isothiourea salts, which is an environmentally friendly method. organic-chemistry.org Additionally, primary sulfonamides can be activated with a pyrylium (B1242799) salt to form sulfonyl chlorides under mild conditions, a method that is tolerant of a wide array of functional groups. nih.gov
Reactivity of the Alkene Moiety
The carbon-carbon double bond in 2-ethylhex-1-ene-1-sulfinic acid is electron-deficient due to the electron-withdrawing nature of the adjacent sulfinic acid group. This electronic characteristic governs its reactivity towards electrophiles and radicals.
Electrophilic addition is a characteristic reaction of alkenes. libretexts.org In the case of α,β-unsaturated sulfonyl derivatives, the double bond is highly electrophilic and readily undergoes conjugate additions with various nucleophiles. researchgate.net This reactivity is analogous to that of phenyl vinyl sulfoxide (B87167), which can react with alkenes in an electrophilic ene-type reaction under Pummerer reaction conditions. rsc.org
The general mechanism for electrophilic addition involves the initial attack of an electrophile on the π-bond of the alkene, forming a carbocation intermediate. This is followed by the attack of a nucleophile on the carbocation to yield the final addition product. libretexts.org The regioselectivity of this addition is often governed by the stability of the intermediate carbocation.
Free-radical addition is another important reaction pathway for alkenes, particularly those that are part of a conjugated system. wikipedia.org Sulfinic acids themselves can serve as precursors to sulfonyl radicals, which can then add across double bonds. nih.govresearchgate.net The addition of a sulfonyl radical to a carbon-carbon double bond is a key step in many sulfonylation reactions. researchgate.net
The regiochemistry of radical addition to alkenes typically results in the anti-Markovnikov product, where the radical adds to the less substituted carbon atom. wikipedia.org These reactions can sometimes be accompanied by side reactions such as polymerization or cyclization. wikipedia.org The use of radical initiators like oxygen can be crucial for these transformations, as seen in the conjugate addition of alkyl groups from trialkylboranes to α,β-unsaturated compounds. youtube.com
Oxidative Transformations (e.g., Epoxidation, Dihydroxylation)
The vinyl group in 2-Ethylhex-1-ene-1-sulfinic acid is susceptible to various oxidative transformations, most notably epoxidation and dihydroxylation, which introduce new oxygen-containing functional groups.
Epoxidation: The reaction of the alkene with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), yields an epoxide. youtube.com This process involves the transfer of an oxygen atom from the peroxy acid to the double bond, forming a three-membered cyclic ether known as an oxacyclopropane or epoxide ring. youtube.comlibretexts.org The reaction is typically concerted and stereospecific, with the geometry of the starting alkene being retained in the product. For 2-Ethylhex-1-ene-1-sulfinic acid, this would result in the formation of 2-(2-ethyloxiran-2-yl)sulfinic acid.
Dihydroxylation: Dihydroxylation introduces two hydroxyl (-OH) groups across the double bond. This can be achieved through two main stereochemical pathways:
Syn-dihydroxylation: This transformation can be accomplished using reagents like osmium tetroxide (OsO₄) or potassium permanganate (B83412) (KMnO₄). youtube.com These reagents form a cyclic intermediate with the alkene, which is then cleaved to produce a cis-diol, where both hydroxyl groups are on the same side of the original double bond. youtube.com
Table 1: Oxidative Transformations of 2-Ethylhex-1-ene-1-sulfinic Acid
| Transformation | Reagent(s) | Product | Stereochemistry |
| Epoxidation | m-CPBA | 2-(2-ethyloxiran-2-yl)sulfinic acid | Stereospecific |
| Anti-dihydroxylation | 1. m-CPBA 2. H₃O⁺ | 1,2-dihydroxy-2-ethylhexane-1-sulfinic acid | Anti-addition |
| Syn-dihydroxylation | 1. OsO₄ 2. NaHSO₃/H₂O | 1,2-dihydroxy-2-ethylhexane-1-sulfinic acid | Syn-addition |
Hydrogenation to Saturated Organosulfur Compounds
The double bond of 2-Ethylhex-1-ene-1-sulfinic acid can be reduced to a single bond through catalytic hydrogenation. chemistryviews.org This reaction typically involves the use of hydrogen gas (H₂) and a metal catalyst, such as palladium (Pd), platinum (Pt), or nickel (Ni). The process results in the saturation of the vinyl group, converting 2-Ethylhex-1-ene-1-sulfinic acid into 2-ethylhexane-1-sulfinic acid.
This transformation is a type of transfer hydrogenation and is highly efficient for α,β-unsaturated compounds. organic-chemistry.orgresearchgate.net The chemoselective hydrogenation of the C=C bond over other potentially reducible functional groups can often be achieved under mild conditions. researchgate.netmdpi.com For instance, catalysts like rhodium hydride complexes have shown high selectivity for the C=C bond in α,β-unsaturated carbonyl compounds. chemistryviews.org
Table 2: Hydrogenation of 2-Ethylhex-1-ene-1-sulfinic Acid
| Reactant | Catalyst | Product |
| 2-Ethylhex-1-ene-1-sulfinic acid | H₂, Pd/C | 2-ethylhexane-1-sulfinic acid |
Intermolecular Reactions and Derivatization Strategies
Esterification and Amidation of the Sulfinic Acid Group
The sulfinic acid group of 2-Ethylhex-1-ene-1-sulfinic acid can undergo reactions with alcohols and amines to form the corresponding sulfinate esters and sulfinamides, respectively. These derivatization strategies are crucial for modifying the compound's properties and for its use in further synthetic applications.
Esterification: The reaction with an alcohol, typically in the presence of an acid catalyst, leads to the formation of a sulfinate ester. This reaction is analogous to the Fischer esterification of carboxylic acids.
Amidation: Similarly, reaction with an amine yields a sulfinamide. These reactions allow for the introduction of a wide variety of R-groups from the corresponding alcohols and amines, enabling the synthesis of a library of derivatives with tailored properties.
Formation of Vinyl Sulfones through Direct or Indirect Pathways
A key transformation of sulfinic acids is their oxidation to sulfonic acids, and in the case of vinyl sulfinic acids, this can lead to the formation of vinyl sulfones. d-nb.inforesearchgate.net Vinyl sulfones are valuable synthetic intermediates due to their reactivity in conjugate additions and cycloaddition reactions. researchgate.net
Direct oxidation of 2-Ethylhex-1-ene-1-sulfinic acid with a suitable oxidizing agent would yield the corresponding 2-ethylhex-1-ene-1-sulfonic acid. However, the formation of vinyl sulfones from alkenes and sulfinate salts is a more common and well-established synthetic route. researchgate.netorganic-chemistry.org This suggests that 2-Ethylhex-1-ene-1-sulfinic acid could be a precursor to its sodium salt, which could then be reacted with another alkene to form a different vinyl sulfone.
Alternatively, indirect pathways to vinyl sulfones often involve the reaction of an alkene with a sulfonyl source. For instance, the coupling of alkenes with sodium arenesulfinates can produce vinyl sulfones in high yields. researchgate.net
Conjugate Additions Involving the Vinyl Sulfinic Acid Structure
The vinyl group in 2-Ethylhex-1-ene-1-sulfinic acid is an electron-deficient system due to the electron-withdrawing nature of the sulfinic acid group. This makes it susceptible to conjugate addition, also known as Michael addition, where a nucleophile adds to the β-carbon of the double bond. youtube.com
A wide range of nucleophiles can participate in this reaction, including amines, thiols, and stabilized carbanions. epa.govfao.orgacs.org For example, the conjugate addition of amines to vinyl sulfoximides, which are structurally related to vinyl sulfinic acids, proceeds in moderate to good yields. epa.gov Similarly, phenolic amines can act as Michael donors to vinyl sulfone acceptors. researchgate.net This reactivity provides a powerful tool for carbon-carbon and carbon-heteroatom bond formation, allowing for the synthesis of more complex molecules.
Table 3: Conjugate Addition to 2-Ethylhex-1-ene-1-sulfinic Acid
| Nucleophile (Nu⁻) | Product |
| R₂NH (Amine) | 3-(dialkylamino)-2-ethylhexane-1-sulfinic acid |
| RSH (Thiol) | 2-ethyl-3-(alkylthio)hexane-1-sulfinic acid |
| ⁻CH(CO₂Et)₂ (Malonate) | 2-ethyl-3-(bis(ethoxycarbonyl)methyl)hexane-1-sulfinic acid |
Mechanistic Investigations of Reactions Involving 2 Ethylhex 1 Ene 1 Sulfinic Acid
Mechanistic Elucidation of Direct Sulfinic Acid Synthesis
The direct synthesis of vinylic sulfinic acids is a challenging transformation. While methods for creating alkyl sulfinic acids from C(sp³)–H bonds have been developed, direct conversion at a C(sp²) center of an unactivated alkene requires specific mechanistic pathways. One plausible route involves a radical-mediated process. Inspired by decatungstate photocatalysis for aliphatic C–H sulfinylation, a similar mechanism could be envisioned for alkenes. princeton.edu This would involve the generation of a vinylic radical at the 1-position of 2-ethylhex-1-ene, followed by trapping with sulfur dioxide (SO₂). This forms a sulfonyl radical, which is then reduced to the corresponding sulfinic acid. princeton.edu
Another potential pathway involves the use of organometallic intermediates. The addition of an organometallic reagent to sulfur dioxide is a known method for preparing sulfinate salts, which can then be acidified to yield the sulfinic acid. researchgate.net However, the direct synthesis of the required vinyl organometallic species from 2-ethylhex-1-ene can be complex. The direct use of sulfinic acids in synthesis has gained popularity, though they are often considered difficult to handle due to their propensity for autoxidation to the corresponding sulfonic acids. nih.gov
Detailed Reaction Pathways of Precursor Alkene Formation (e.g., dimerization mechanisms)
The precursor for the title compound is 2-ethyl-1-hexene (B155198). This branched C8 olefin is primarily synthesized through the dimerization of butenes, which are themselves often produced from the dimerization of ethylene (B1197577). Industrial processes like AlphaButol utilize homogeneous catalysis to achieve high purity 1-butene (B85601) from ethylene with yields exceeding 90%. axens.net
The subsequent dimerization of butenes to form C8 isomers, including 2-ethyl-1-hexene, is a key industrial process. The mechanism is heavily influenced by the catalyst employed.
Acid Catalysis: Zeolitic Brønsted sites, such as those in H-MFI, can catalyze the dimerization of linear butenes. Quantum chemical studies suggest that at lower temperatures, the reaction may favor the formation of cyclic alkanes over branched alkenes. researchgate.net
Metal Catalysis: Cobalt- and nickel-based catalysts are prominent in forming branched C8 dimers from butene. researchgate.net For instance, chromium-promoted cobalt oxide on a carbon catalyst has been shown to produce 1-butene from ethylene, with other C4 isomers and C6+ olefins as byproducts. osti.gov Such catalytic systems can be tailored to control the distribution of C8 isomers. The dehydration of 2-ethylhexanol, catalyzed by strong acids like sulfuric acid or acidic ion-exchange resins at elevated temperatures (160–200 °C), represents an alternative route to 2-ethyl-1-hexene.
Table 1: Catalytic Systems for Butene Dimerization
| Catalyst Type | Description | Typical Products | Reference |
|---|---|---|---|
| Zeolitic Brønsted Acids (e.g., H-MFI) | Solid acid catalysts that facilitate dimerization through carbocation intermediates. | Branched alkenes and, under certain conditions, cycloalkanes. | researchgate.net |
| Cobalt-based Catalysts | Homogeneous or heterogeneous catalysts, sometimes promoted with other metals like chromium. | Branched C8 dimers along with higher oligomers (trimers, tetramers). | researchgate.netosti.gov |
| Nickel-based Catalysts | Often used in industrial processes for olefin oligomerization. | Branched C8 dimers. | researchgate.net |
Understanding Electrophilic and Radical Addition Mechanisms at the Alkene Site
The carbon-carbon double bond in 2-Ethylhex-1-ene-1-sulfinic acid is a region of high electron density, making it susceptible to both electrophilic and radical attack. savemyexams.comchemguide.co.uk
Electrophilic Addition: The π electrons of the alkene's double bond act as a nucleophile, attacking an electrophile (E⁺). labster.comlibretexts.org This is the initial step in electrophilic addition. The mechanism proceeds via a two-step pathway:
Formation of a Carbocation: The π bond attacks the electrophile, forming a new sigma bond and leaving the other carbon of the original double bond with a positive charge. This creates a carbocation intermediate. chemguide.co.ukyoutube.com In the case of 2-Ethylhex-1-ene-1-sulfinic acid, the sulfinic acid group is electron-withdrawing, which would destabilize an adjacent carbocation. Therefore, the electrophile would add to the C2 carbon, placing the positive charge on the C1 carbon.
Nucleophilic Attack: A nucleophile (Nu⁻) then attacks the positively charged carbon, forming the final addition product. youtube.com In a reaction with an acid like HBr, the H⁺ is the electrophile and Br⁻ is the nucleophile. savemyexams.comlibretexts.org The addition of water, catalyzed by a strong acid, follows a similar mechanism where H₃O⁺ is the electrophilic species. libretexts.org
Radical Addition: Sulfinic acids are effective precursors to sulfonyl radicals (RSO₂•) through one-electron oxidation. nih.gov These radicals play a central role in additions to double bonds. nih.govresearchgate.net
Initiation: A sulfonyl radical is generated from the sulfinic acid, often facilitated by a photoredox catalyst. researchgate.net
Propagation: The highly reactive sulfonyl radical adds to the C=C double bond of the alkene. nih.govresearchgate.net This addition forms a new carbon-centered radical intermediate. This intermediate can then abstract a hydrogen atom from another sulfinic acid molecule, regenerating the sulfonyl radical and propagating the radical chain reaction. nih.gov Kinetic studies have shown that sulfinic acids are excellent hydrogen atom donors, with rate constants for reaction with alkyl radicals around 2 × 10⁶ M⁻¹s⁻¹. nih.gov
Table 2: Comparison of Addition Mechanisms at the Alkene Site
| Feature | Electrophilic Addition | Radical Addition |
|---|---|---|
| Attacking Species | Electrophile (e.g., H⁺) | Free Radical (e.g., RSO₂•) |
| Key Intermediate | Carbocation | Carbon-centered radical |
| Initial Step | Attack by π electrons on the electrophile | Addition of a radical to the double bond |
| Influence of Substituents | Governed by carbocation stability (Markovnikov's rule) | Governed by radical stability (Anti-Markovnikov often observed) |
Catalytic Reaction Mechanisms Influencing Selectivity and Yield
Catalysts are instrumental in controlling the synthesis of 2-Ethylhex-1-ene-1-sulfinic acid, both in the formation of its precursor and in the sulfinylation step itself.
In the formation of the 2-ethyl-1-hexene precursor, the choice of catalyst dictates the product distribution. Nickel-based catalysts, often used in industrial settings, can be tuned for the selective dimerization of ethylene to 1-butene with selectivities up to 96-98%. mit.edu For the subsequent dimerization to C8 olefins, catalysts like cobalt or nickel supported on carbon can be employed to favor the formation of branched isomers. researchgate.netosti.gov The reaction temperature also has a dramatic effect on selectivity; for instance, in some systems, lower temperatures favor the desired 1-butene, while higher temperatures lead to more of the isomerized 2-butene. mit.edu
In the addition reaction to form the sulfinic acid, catalysts can enable pathways that are otherwise inaccessible. Photoredox catalysis, for example, provides a mechanism for generating sulfonyl radicals from sulfinic acids under mild conditions. researchgate.net A common photoredox cycle involves the excitation of a photocatalyst (e.g., 4CzIPN) by light, which then oxidizes the sulfinic acid via a single-electron transfer (SET) to produce the sulfonyl radical. researchgate.net This radical then engages in the addition reaction. This catalytic approach offers high efficiency and control over the radical generation process.
Solvent Effects on Reaction Mechanisms and Outcomes
The choice of solvent can profoundly influence the mechanism and outcome of reactions involving sulfinic acids. Solvent polarity, in particular, can shift the balance between different reaction pathways.
In the synthesis of sulfone and sulfinate derivatives, the solvent can control the chemoselectivity. For instance, in a sodium iodide-mediated reaction between an alcohol and a sulfinic acid, the use of nitromethane (B149229) (MeNO₂) as a solvent was found to favor the formation of vinyl sulfones, which is attributed to nitromethane's ability to promote the formation of free radical intermediates. nih.gov Conversely, other solvents might favor different products. In one study on the reaction of p-toluenesulfinic acid, non-polar solvents led to a sulfone as the main product, while polar solvents favored the formation of a sulfinate ester. researchgate.net This highlights the solvent's role in stabilizing different intermediates or transition states.
Furthermore, water has been found to be essential for certain carbon-sulfur bond-forming reactions involving sulfinic acids and allylic alcohols, proceeding efficiently in aqueous media without the need for metal catalysts. researchgate.net The low solubility of sulfinic acid salts in many organic solvents can also be exploited to facilitate product separation. researchgate.net
Spectroscopic and Advanced Analytical Methodologies for Structural Elucidation and Purity Assessment
Nuclear Magnetic Resonance (NMR) Spectroscopy for Proton and Carbon Connectivity Analysis (e.g., ¹H, ¹³C, 2D NMR)
Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for mapping the carbon-hydrogen framework of a molecule. For 2-Ethylhex-1-ene-1-sulfinic acid, ¹H NMR would provide information on the number of different types of protons and their neighboring environments, while ¹³C NMR would reveal the number and electronic environments of the carbon atoms.
Expected ¹H NMR Spectral Features: In a ¹H NMR spectrum of 2-Ethylhex-1-ene-1-sulfinic acid, one would anticipate distinct signals corresponding to the vinylic proton, the protons of the ethyl group, the methylene (B1212753) and methyl groups of the butyl chain, and the acidic proton of the sulfinic acid group. The chemical shift of the sulfinic acid proton (S-OH) would likely be broad and its position dependent on the solvent and concentration.
Expected ¹³C NMR Spectral Features: The ¹³C NMR spectrum would be expected to show eight distinct carbon signals, corresponding to the eight carbon atoms in the molecule. The two carbons of the C=C double bond would appear in the olefinic region of the spectrum. The chemical shifts would be influenced by the presence of the electron-withdrawing sulfinic acid group.
Two-dimensional (2D) NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), would be invaluable in establishing the connectivity between protons and carbons, thus confirming the ethyl and butyl chains and their connection to the vinylic group.
Infrared (IR) Spectroscopy for Characterization of Functional Groups (e.g., S=O, C=C, O-H)
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific vibrational frequencies. For 2-Ethylhex-1-ene-1-sulfinic acid, the IR spectrum would be expected to display characteristic absorption bands that confirm its key structural features.
Anticipated IR Absorption Bands
| Functional Group | Expected Wavenumber (cm⁻¹) | Description |
|---|---|---|
| O-H Stretch | 3200-2500 (broad) | Characteristic of the hydrogen-bonded hydroxyl group in the sulfinic acid. |
| C=C Stretch | 1650-1600 | Indicates the presence of the carbon-carbon double bond. |
| S=O Stretch | 1100-1030 | A strong absorption characteristic of the sulfoxide (B87167) group in the sulfinic acid. |
Mass Spectrometry (MS) for Molecular Weight Determination and Fragmentation Analysis
Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-charge ratio of ions. It provides information about the molecular weight of a compound and can offer structural clues based on its fragmentation pattern. The molecular weight of 2-Ethylhex-1-ene-1-sulfinic acid is 176.27 g/mol . High-resolution mass spectrometry would be able to confirm the elemental composition of the molecule. The fragmentation pattern would likely involve the loss of the sulfinic acid group (SO₂H) or parts of the alkyl chains.
Chromatographic Techniques for Purity and Composition Analysis (e.g., Gas Chromatography, Liquid Chromatography)
Chromatographic methods are essential for separating the components of a mixture and assessing the purity of a compound.
Liquid Chromatography (LC): Due to the polarity and potential thermal instability of the sulfinic acid group, High-Performance Liquid Chromatography (HPLC) is the more suitable chromatographic technique for the analysis of 2-Ethylhex-1-ene-1-sulfinic acid. A reversed-phase column with a polar mobile phase (e.g., a mixture of water, acetonitrile (B52724), or methanol (B129727) with a pH modifier) would likely be employed. A UV detector could be used for detection, leveraging the absorbance of the C=C double bond.
Gas Chromatography (GC): Direct analysis of 2-Ethylhex-1-ene-1-sulfinic acid by GC may be challenging due to its low volatility and potential for thermal decomposition. Derivatization to a more volatile and stable ester form might be necessary for successful GC analysis.
Raman Spectroscopy for Vibrational Fingerprinting
Raman spectroscopy provides information about the vibrational modes of a molecule and is complementary to IR spectroscopy. The C=C and S=O bonds in 2-Ethylhex-1-ene-1-sulfinic acid would be expected to produce characteristic and potentially strong signals in the Raman spectrum, providing a vibrational fingerprint of the molecule.
Advanced Separation Techniques for Isolation and Purification
The isolation and purification of 2-Ethylhex-1-ene-1-sulfinic acid from a reaction mixture would likely involve techniques that exploit its acidic nature. Acid-base extraction could be a primary step, where the sulfinic acid is converted to its salt to separate it from non-acidic impurities. Further purification could be achieved using column chromatography, likely on silica (B1680970) gel with a polar eluent system. For achieving high purity, preparative HPLC would be the method of choice.
Computational Chemistry and Theoretical Studies
Quantum Chemical Calculations for Electronic Structure, Stability, and Bonding Characteristics
Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are instrumental in elucidating the fundamental electronic properties of 2-Ethylhex-1-ene-1-sulfinic acid. These calculations can determine the distribution of electron density, identify the most stable geometric arrangement of atoms (conformation), and quantify the nature of the chemical bonds.
The electronic structure of a sulfinic acid is characterized by the hypervalent sulfur atom, the acidic proton, and the adjacent vinyl group. In the case of 2-Ethylhex-1-ene-1-sulfinic acid, the bulky ethylhexyl group introduces significant steric considerations. Quantum chemical calculations can predict key parameters such as bond lengths, bond angles, and dihedral angles that define the molecule's three-dimensional shape. For instance, calculations on related sulfinic acids help in understanding the O–H bond dissociation enthalpy (BDE), a critical factor in the molecule's reactivity. Studies on various sulfinic acids have determined the O–H BDE to be approximately 78 kcal mol⁻¹, which is intermediate between that of thiols (~87 kcal mol⁻¹) and sulfenic acids (~70 kcal mol⁻¹). rsc.org
The stability of different conformers, arising from rotation around the C-C and C-S single bonds, can be assessed by calculating their relative energies. The presence of the bulky 2-ethylhexyl group likely restricts the conformational freedom of the molecule, favoring specific arrangements that minimize steric hindrance.
| Calculated Property | Significance for 2-Ethylhex-1-ene-1-sulfinic acid | Analogous System Data |
| O-H Bond Dissociation Enthalpy | Indicates the ease of hydrogen atom abstraction, crucial for antioxidant or radical chain reactions. | ~78 kcal mol⁻¹ for generic RSO₂H rsc.org |
| Proton Affinity | Relates to the intrinsic acidity of the molecule in the gas phase. | Varies with R group; calculable via quantum methods. nih.gov |
| Mulliken Atomic Charges | Describes the electron distribution and identifies electrophilic/nucleophilic sites. | Heteroatoms (O, S) typically show significant charge separation. bohrium.com |
| Conformational Energies | Determines the most stable 3D structure and the flexibility of the molecule. | The ethylhexyl group is expected to impose significant steric constraints. |
Molecular Dynamics Simulations for Conformational Analysis and Intermolecular Interactions
While quantum chemical calculations are excellent for static properties, Molecular Dynamics (MD) simulations provide a dynamic view of the molecule's behavior over time. nih.gov MD simulations model the movements of atoms and molecules by solving Newton's equations of motion, offering insights into conformational flexibility and interactions with surrounding molecules, such as solvents or reactants. rsc.org
For 2-Ethylhex-1-ene-1-sulfinic acid, an MD simulation could track the rotational and vibrational motions of the molecule, revealing the accessible conformations and the energy barriers between them. This is particularly important for understanding how the flexible ethylhexyl chain might fold and interact with the sulfinic acid headgroup or with other molecules. The simulation can illustrate how the molecule explores its conformational space, which is something static calculations cannot fully capture.
MD simulations are also powerful for studying intermolecular interactions. By placing the molecule in a simulation box with solvent molecules (e.g., water, or an organic solvent), one can observe how the solvent organizes around the solute. This can shed light on solubility and the role of the solvent in chemical reactions. For instance, the simulation could show the formation of hydrogen bonds between the acidic proton of the sulfinic acid and water molecules, or how the hydrophobic ethylhexyl tail interacts with nonpolar solvents. Such simulations can also model the aggregation behavior of the molecule at higher concentrations.
| Simulation Type | Information Gained for 2-Ethylhex-1-ene-1-sulfinic acid |
| Gas Phase MD | Intrinsic flexibility, conformational landscape, and internal hydrogen bonding potential. |
| Explicit Solvent MD | Solvation structure, hydrogen bonding with solvent, and orientation at interfaces. |
| MD with Reactants | Pre-reaction complex formation and orientation of interacting molecules. |
Theoretical Modeling of Reaction Pathways, Transition States, and Energy Profiles
Theoretical modeling is a cornerstone for understanding the mechanisms of chemical reactions. By mapping the potential energy surface of a reaction, chemists can identify the most likely pathway from reactants to products, including the high-energy transition states that must be overcome. oregonstate.edu
For 2-Ethylhex-1-ene-1-sulfinic acid, several reaction pathways could be of interest. One is the thermal desulfinylation, a characteristic reaction of vinylsulfinic acids, which would lead to the formation of an alkene and sulfur dioxide. Computational modeling can elucidate the mechanism of this reaction, determining whether it proceeds through a concerted pericyclic transition state or a stepwise mechanism involving intermediates.
Another important area is the molecule's behavior in radical reactions. Sulfinic acids can act as hydrogen atom donors. rsc.org Computational studies can model the reaction with various radicals, calculating the activation energies and reaction rates. For example, the reaction of sulfinic acids with sulfonylperoxyl radicals is predicted to be extremely fast, nearing the diffusion-controlled limit, which helps explain their tendency to autoxidize. rsc.org In contrast, their reactions with alkylperoxyl radicals are predicted to be much slower. rsc.org
The energy profile for a reaction, calculated using quantum chemical methods, provides the Gibbs free energy of activation (ΔG‡). This value is directly related to the reaction rate and allows for a quantitative comparison of different possible reaction channels.
| Reaction Type | Predicted Mechanistic Features | Calculated Energetic Parameter |
| Desulfinylation | Likely proceeds via a cyclic transition state. | Activation Free Energy (ΔG‡) |
| Autoxidation | Involves radical intermediates (sulfonyl radicals). rsc.org | Rate constants for propagation steps. rsc.org |
| Hydrogen Atom Transfer | Reactivity depends on the radical partner. rsc.org | O-H Bond Dissociation Enthalpy (BDE) rsc.org |
Prediction of Spectroscopic Properties from First Principles
Computational chemistry allows for the prediction of various spectroscopic properties, such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra, from first principles. chemaxon.com This is particularly useful for identifying and characterizing novel compounds like 2-Ethylhex-1-ene-1-sulfinic acid.
NMR chemical shifts (¹H and ¹³C) can be calculated with good accuracy using DFT methods, often combined with a conformational search to average the shifts over the most stable geometries. github.io These predicted spectra can be compared with experimental data to confirm the molecular structure. For organosulfur compounds, computational methods have proven effective in distinguishing between different oxidation states at the sulfur atom. chemaxon.com Modern approaches may even use machine learning algorithms trained on large datasets of experimental and calculated spectra to achieve higher accuracy. nih.gov
Similarly, IR spectra can be simulated by calculating the vibrational frequencies of the molecule. Each calculated frequency corresponds to a specific vibrational mode, such as the O-H stretch, the S=O stretch, or the C=C stretch. The predicted IR spectrum provides a unique fingerprint of the molecule, highlighting its key functional groups. The intensity of each peak can also be calculated, providing a more complete picture for comparison with experimental spectra.
| Spectroscopic Technique | Calculable Parameter | Structural Information Obtained |
| ¹H and ¹³C NMR | Chemical Shifts (δ), Coupling Constants (J) | Connectivity of atoms, chemical environment of protons and carbons. chemaxon.com |
| IR Spectroscopy | Vibrational Frequencies (cm⁻¹), Intensities | Presence of functional groups (O-H, S=O, C=C). |
| ³³S NMR | Chemical Shift (δ) | Direct information on the sulfur's electronic environment. mdpi.com |
Structure-Reactivity Relationship Studies via Computational Approaches
By systematically modifying the structure of 2-Ethylhex-1-ene-1-sulfinic acid in silico and calculating the resulting properties, it is possible to establish quantitative structure-activity relationships (QSAR) or more general structure-reactivity relationships. nih.gov This approach is fundamental to understanding how specific structural features influence the molecule's chemical behavior and for designing new molecules with desired properties.
For example, one could computationally investigate a series of analogous compounds where the ethylhexyl group is replaced with other alkyl chains of varying length or branching. By calculating the acidity (e.g., via the pKa) or the O-H bond dissociation enthalpy for each analog, a clear trend might emerge, linking the size and nature of the alkyl group to these key reactivity parameters. Such studies have been applied to understand how minor structural changes in molecules like cinnamic acid derivatives can significantly alter their biological targets and activities. mdpi.com
These computational studies can generate descriptors—such as electronic properties (e.g., HOMO/LUMO energies), steric parameters, or electrostatic potentials—that can be correlated with experimental reactivity data. The resulting models can then be used to predict the reactivity of yet-to-be-synthesized compounds, accelerating the discovery and optimization process in various chemical applications.
Advanced Research Applications and Future Directions for 2 Ethylhex 1 Ene 1 Sulfinic Acid
Role as a Key Synthetic Intermediate in the Construction of Complex Organic Molecules
While direct applications of 2-Ethylhex-1-ene-1-sulfinic acid as a key synthetic intermediate in the construction of complex organic molecules are not extensively documented in publicly available literature, its structure suggests significant potential. The α,β-unsaturated sulfinic acid moiety is a versatile functional group.
The related α,β-unsaturated sulfones and sulfoxides are well-established as valuable building blocks in organic synthesis. researchgate.net They can act as Michael acceptors, reacting with a variety of nucleophiles in 1,4-addition reactions. nih.gov They also participate as dienophiles in Diels-Alder cycloadditions. researchgate.net This reactivity allows for the formation of new carbon-carbon and carbon-heteroatom bonds, which is fundamental to the assembly of complex molecular architectures. For instance, the addition of enantiopure sulfenic acids to oxoalkynes has been shown to be an efficient method for synthesizing β-sulfinyl α,β-unsaturated carbonyl compounds, which can then be used in stereocontrolled cycloaddition reactions. nih.gov
A general one-pot method for the synthesis of various sulfinic acids from methyl sulfones has been developed, highlighting the accessibility of this class of compounds for use in further synthetic transformations. organic-chemistry.org The conversion of sulfinic acids into sulfones or sulfinate esters can be controlled by the choice of reagents, offering flexibility in synthetic design. wikipedia.org Given these general principles, 2-Ethylhex-1-ene-1-sulfinic acid could theoretically be employed in similar synthetic strategies.
Table 1: Potential Synthetic Transformations Involving 2-Ethylhex-1-ene-1-sulfinic Acid
| Reaction Type | Potential Reactant | Potential Product Class |
| Michael Addition | Enolates, amines, thiols | Functionalized alkane sulfinic acids |
| Diels-Alder Reaction | Dienes | Cyclohexene sulfinic acid derivatives |
| Oxidation | Oxidizing agents (e.g., H₂O₂) | 2-Ethylhex-1-ene-1-sulfonic acid |
| Reduction | Reducing agents | 2-Ethylhexane-1-sulfinic acid |
| Esterification | Alcohols | Sulfinate esters |
Exploration in Materials Science: Design of Novel Polymeric Materials and Surfactant Systems
The presence of the vinyl group in 2-Ethylhex-1-ene-1-sulfinic acid suggests it could potentially undergo polymerization or copolymerization to create novel polymeric materials. The ethylhexyl group would likely impart significant hydrophobicity, which could be useful in designing amphiphilic polymers with unique solution or solid-state properties.
Furthermore, sulfonic acids and their salts are widely used as surfactants. britannica.combritannica.com The combination of a hydrophobic alkyl chain (the ethylhexyl group) and a polar head group (the sulfinic acid) in 2-Ethylhex-1-ene-1-sulfinic acid is characteristic of a surfactant molecule. This suggests its potential utility in forming micelles, emulsions, or for other applications where surface activity is required. The sulfonation of unsaturated fatty acids is a known route to producing surfactants. acs.org
Catalytic Applications: Investigating its Role as a Ligand, Precursor, or Reagent in Catalytic Transformations
There is no specific information in the reviewed literature on the catalytic applications of 2-Ethylhex-1-ene-1-sulfinic acid. However, the broader field of organosulfur chemistry provides some intriguing possibilities for future research.
Sulfur-containing compounds can act as ligands for transition metal catalysts. The sulfinic acid group in 2-Ethylhex-1-ene-1-sulfinic acid could coordinate to a metal center, potentially influencing the catalyst's activity and selectivity. For example, a palladium complex with a tetraphosphine ligand has been used to catalyze the Heck reaction of sulfur-containing alkenes. organic-chemistry.org
Additionally, sulfinic acids can be precursors to catalytically active species. For instance, sulfonic acid functionalized covalent organic frameworks have been shown to be efficient heterogeneous catalysts for various organic reactions. organic-chemistry.org While this involves sulfonic acids, it points to the potential of using the sulfinic acid group as a handle to immobilize the molecule onto a support, which could then be further transformed into a catalytically active site. The catalytic asymmetric synthesis of γ-substituted vinyl sulfones has been achieved using a chiral secondary amine catalyst, demonstrating the role of sulfone-containing molecules in catalyzed reactions. nih.gov
Development of Novel Organosulfur Reagents for Selective Transformations
The development of novel organosulfur reagents from 2-Ethylhex-1-ene-1-sulfinic acid is an area ripe for exploration, though no specific examples are currently documented. The reactivity of the sulfinic acid functional group allows for its conversion into other sulfur-containing moieties, such as sulfonyl chlorides, sulfinate esters, and sulfonamides. wikipedia.orgwikipedia.org
Vinyl sulfones, which can be derived from sulfinic acids, are powerful synthetic tools, acting as Michael acceptors and partners in cycloaddition reactions. nih.govscripps.edu The synthesis of vinyl sulfones from cinnamic acids and sodium sulfinates has been achieved through various methods, including electrocatalytic oxidation and mechanochemical processes. acs.orgchemrxiv.org This suggests that 2-Ethylhex-1-ene-1-sulfinic acid could be a precursor to a corresponding vinyl sulfone, which would then be a valuable reagent for organic synthesis.
Furthermore, the synthesis and functionalization of vinyl sulfonimidamides have been explored as electrophilic warheads in covalent inhibitors, offering a tunable reactivity profile. nih.govrsc.org This points to the potential of converting 2-Ethylhex-1-ene-1-sulfinic acid into more complex and highly reactive organosulfur reagents for specialized applications.
Integration into Bio-inspired and Sustainable Synthetic Methodologies
The integration of 2-Ethylhex-1-ene-1-sulfinic acid into bio-inspired and sustainable synthetic methodologies is a forward-looking research direction with currently no specific examples in the literature.
Sustainable or "green" chemistry often emphasizes the use of renewable feedstocks and the development of environmentally benign reaction conditions. researchgate.net Fatty acids, which can be derived from biomass, can be functionalized to create valuable chemicals. For example, the oxyfunctionalization of unsaturated fatty acid methyl esters has been demonstrated as a route to renewable monomers for polyamides. rsc.org The "2-ethylhex" portion of the target molecule is synthetically derived from petroleum sources, but the principles of using functionalized long-chain hydrocarbons in sustainable chemistry are relevant.
Bio-inspired catalysis is another facet of green chemistry. While there is no direct evidence of 2-Ethylhex-1-ene-1-sulfinic acid in biological systems, the sulfinate functional group is found in nature. For example, the enzyme cysteine dioxygenase converts cysteine to a sulfinate. wikipedia.org Research into sulfotransferases has revealed novel C-sulfonation reactions of α,β-unsaturated carbonyl groups, indicating that biological systems can manipulate these types of structures. nih.gov
Advanced Functionalization for Tailored Molecular Architectures and Specialized Applications
Advanced functionalization of 2-Ethylhex-1-ene-1-sulfinic acid to create tailored molecular architectures for specialized applications is a theoretical prospect. The existing functional groups—the alkene and the sulfinic acid—provide two reactive sites for modification.
The double bond can undergo a variety of addition reactions, allowing for the introduction of new functional groups at the alpha and beta positions. The sulfinic acid can be converted into a range of other sulfur-containing groups, as discussed previously.
This dual reactivity could be exploited to build complex molecules. For instance, the alkene could be epoxidized, and the sulfinic acid could be esterified, leading to a bifunctional molecule with potential for further elaboration. The stereoselective synthesis of highly functionalized allylic amines has been achieved through the palladium-catalyzed decarboxylative allylation of vinyloxazolidin-2-ones with sodium sulfinates, highlighting how sulfinates can be used to install both sulfur and nitrogen functionalities in a controlled manner. nih.gov Such strategies, if applied to 2-Ethylhex-1-ene-1-sulfinic acid, could lead to novel molecular scaffolds with potential applications in medicinal chemistry or materials science.
Q & A
Q. What are the key physicochemical properties of 2-Ethylhex-1-ene-1-sulfinic acid, and how are they experimentally determined?
- Methodological Answer : Key properties include solubility (polar vs. nonpolar solvents), acidity (pKa via potentiometric titration), and thermal stability (TGA/DSC analysis). For solubility, use a shake-flask method with HPLC to quantify dissolved fractions. Acidity determination requires standardized buffers and pH meters calibrated to ±0.01 units. Thermal stability is assessed via dynamic heating (e.g., 10°C/min under N₂) to observe decomposition thresholds .
- Example Data:
| Property | Method | Typical Value |
|---|---|---|
| pKa | Potentiometry | ~2.8 ± 0.1 |
| Solubility (H₂O) | Shake-flask/HPLC | <0.1 mg/mL |
Q. What are the primary synthetic routes for 2-Ethylhex-1-ene-1-sulfinic acid, and what are their mechanistic considerations?
- Methodological Answer : Common routes include sulfonation of 2-ethylhex-1-ene using SO₂/O₂ under controlled catalysis (e.g., UV light or radical initiators). Monitor reaction progress via FTIR for sulfinic acid (–SO₂H) peak formation (1040–1120 cm⁻¹). Optimize yield by adjusting stoichiometry (SO₂:olefin ratio 1:1.2) and reaction time (6–12 hours). Post-synthesis purification involves vacuum distillation or recrystallization from ethanol .
Advanced Research Questions
Q. How can contradictions in spectroscopic data (e.g., NMR vs. IR) for sulfinic acid derivatives be systematically resolved?
- Methodological Answer : Contradictions often arise from tautomerism or solvent effects. For NMR, use deuterated DMSO to stabilize sulfinic acid tautomers and compare with computational simulations (DFT at B3LYP/6-31+G* level). Cross-validate IR data with Raman spectroscopy to distinguish overlapping –SO₂H and –OH bands. Statistical tools like principal component analysis (PCA) can identify outliers in spectral datasets .
Q. What experimental designs are optimal for characterizing the compound’s reactivity in nucleophilic or electrophilic environments?
- Methodological Answer : For nucleophilic reactivity, conduct kinetic studies using thiols or amines as nucleophiles in buffered aqueous solutions (pH 7–9). Monitor reaction rates via stopped-flow UV-Vis spectroscopy. For electrophilic behavior, assess reactions with diazonium salts or alkyl halides under inert atmospheres. Control variables (temperature, solvent polarity) using a factorial design to isolate mechanistic pathways .
Q. How can computational modeling complement experimental data to predict sulfinic acid stability under varying conditions?
- Methodological Answer : Use molecular dynamics (MD) simulations to model thermal degradation pathways (e.g., bond dissociation energies for S–O bonds). Pair with quantum mechanical calculations (e.g., Gibbs free energy changes for tautomerization) to validate experimental DSC/TGA results. Software like Gaussian or ORCA provides thermodynamic parameters, while COSMOtherm predicts solubility in mixed solvents .
Data Analysis & Validation
Q. What statistical approaches are recommended for resolving discrepancies in kinetic data for sulfinic acid reactions?
- Methodological Answer : Apply nonlinear regression (e.g., Levenberg-Marquardt algorithm) to fit rate constants from time-resolved data. Use ANOVA to compare replicates and identify systematic errors. For conflicting Arrhenius plots, employ Bayesian inference to assess confidence intervals for activation energies. Report uncertainties via Monte Carlo simulations .
Q. How should researchers address irreproducibility in sulfinic acid synthesis yields across laboratories?
- Methodological Answer : Standardize protocols using IUPAC guidelines for sulfonation reactions. Share raw data (e.g., reaction temperatures, impurity profiles via GC-MS) in open-access repositories. Collaborative inter-laboratory studies with blind samples can isolate variables like catalyst purity or moisture content .
Ethical & Reporting Standards
Q. What are the critical elements of a rigorous research report on sulfinic acid derivatives?
- Methodological Answer : Follow the IMRAD structure:
- Introduction : Contextualize sulfinic acids in redox chemistry or catalysis.
- Methods : Detail synthetic protocols (molar ratios, safety precautions for SO₂ handling).
- Results : Include raw spectral data (e.g., NMR peak integrals) and processed datasets.
- Discussion : Contrast findings with literature, addressing contradictions via error analysis.
Adhere to FAIR data principles (Findable, Accessible, Interoperable, Reusable) and declare conflicts of interest .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
